Cas no 175204-42-9 (4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl-)

• Product Name: 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl-
• CAS No: 175204-42-9
• MF: C₁₁H₈ClFN₂OS
• MW: 270.710423469543
• MDL: MFCD00052560
• CID: 135512
• PubChem ID: 2780924
• Update Time: 2025-05-19

4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl-
• 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbothioamide
• 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYLISOXAZOLE-4-THIOCARBOXAMIDE
• 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarbothioamide
• 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carbothioamide
• SCHEMBL20797051
• J-011080
• 4-Isoxazolecarbothioamide, 3-(2-chloro-6-fluorophenyl)-5-methyl-
• MLS000695064
• A811916
• AKOS005088274
• CCG-1658
• 3K-060
• Maybridge1_005836
• 3-(2-chloranyl-6-fluoranyl-phenyl)-5-methyl-1,2-oxazole-4-carbothioamide
• Oprea1_549606
• MFCD00052560
• HMS558B06
• 175204-42-9
• SMR000334696
• DTXSID90381719
• 3-(2-Chloro-6-Fluorophenyl)-5-Methylsoxazole-4-Thiocarboxamide [175204-42-9]
• FT-0613540
• CHEMBL1521311
• HMS2657O09

• MDL： MFCD00052560
• Inchi： 1S/C11H8ClFN2OS/c1-5-8(11(14)17)10(15-16-5)9-6(12)3-2-4-7(9)13/h2-4H,1H3,(H2,14,17)
• InChI Key： BLDCXVWPXBITNH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(N)=S)=C(C)ON=1)F

Computed Properties

• Exact Mass: 270.00300
• Monoisotopic Mass: 270.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 84.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.368
• Melting Point: 176 °C
• Boiling Point: 252.8°C at 760 mmHg
• Flash Point: 106.7°C
• Refractive Index: 1.478
• PSA: 84.14000
• LogP: 3.77700
• Solubility: Not determined

4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl- Security Information

• Safety Instruction： S26-S36-S37-S39

Additional information on 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl-

Comprehensive Overview of 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl- (CAS No. 175204-42-9)

The compound 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl- (CAS No. 175204-42-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the isoxazole ring and thioamide functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

One of the key reasons for the rising interest in 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl- is its role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. With the increasing prevalence of drug-resistant pathogens, scientists are exploring derivatives of this compound for their potential antibacterial and antifungal properties. Similarly, in agriculture, the need for eco-friendly pesticides has led to investigations into its use as a precursor for developing safer crop protection agents.

The structural complexity of 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl- offers multiple sites for chemical modification, making it a versatile building block in synthetic chemistry. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity, allowing for diverse derivatization strategies. This adaptability is crucial for tailoring the compound's properties to meet specific research or industrial needs.

Recent advancements in computational chemistry and artificial intelligence have further amplified the relevance of 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl-. Predictive modeling tools are being employed to explore its interactions with biological targets, accelerating the discovery of new therapeutic candidates. This aligns with the broader trend of leveraging AI-driven approaches to streamline drug development and reduce costs.

From a commercial perspective, the demand for 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl- is expected to grow as its applications expand. Suppliers and manufacturers are focusing on optimizing synthesis protocols to ensure high purity and yield, catering to the stringent requirements of pharmaceutical and agrochemical industries. Quality control measures, such as HPLC and NMR analysis, are critical to maintaining the compound's integrity.

Environmental and regulatory considerations also play a pivotal role in the utilization of 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl-. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental footprint of its production. Compliance with global regulatory standards ensures its safe handling and transportation, fostering trust among stakeholders.

In conclusion, 4-Isoxazolecarbothioamide,3-(2-chloro-6-fluorophenyl)-5-methyl- (CAS No. 175204-42-9) represents a promising compound with multifaceted applications. Its integration into cutting-edge research and industrial processes underscores its importance in addressing contemporary scientific and societal challenges. As innovation continues to drive the chemical and life sciences sectors, this compound is poised to remain a focal point of interest for years to come.